4-fluorobenzaldehyde (1-oxido-4-quinolinyl)hydrazone

• IUPAC Name: (E)-N-[(E)-(4-fluorophenyl)methylideneamino]-1-hydroxyquinolin-4-imine
• InChI: InChI=1S/C16H12FN3O/c17-13-7-5-12(6-8-13)11-18-19-15-9-10-20(21)16-4-2-1-3-14(15)16/h1-11,21H/b18-11+,19-15+
• InChI Key: GEHXKCMJOGBFBM-CFBAGHHKSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NN=CC3=CC=C(C=C3)F)C=CN2O
• Isomeric SMILES: C1=CC=C2C(=C1)/C(=N/N=C/C3=CC=C(C=C3)F)/C=CN2O
• Molecular Formula: C16H12FN3O
• Molecular Weight: 281.28 g/mol

Description

4-fluorobenzaldehyde (1-oxido-4-quinolinyl)hydrazone, also known as FOQH, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields. FOQH is a hydrazone derivative of quinoline, which is a heterocyclic aromatic compound.

Mechanism of Action

The mechanism of action of 4-fluorobenzaldehyde (1-oxido-4-quinolinyl)hydrazone is not fully understood, but it is thought to involve the inhibition of various enzymes and proteins involved in cellular processes. This compound has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. This compound has also been found to inhibit the activity of protein kinase C, an enzyme involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, depending on the target molecule or cell type. In cancer cells, this compound has been found to induce apoptosis and inhibit the cell cycle, leading to cell death. This compound has also been found to inhibit the growth of bacteria and viruses, making it a potential candidate for the development of new antimicrobial agents.

Advantages and Limitations for Lab Experiments

4-fluorobenzaldehyde (1-oxido-4-quinolinyl)hydrazone has several advantages for use in lab experiments, including its ease of synthesis and purification, as well as its potential applications in various fields. However, this compound also has some limitations, including its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for research on 4-fluorobenzaldehyde (1-oxido-4-quinolinyl)hydrazone, including the development of new drugs for the treatment of cancer, viral infections, and bacterial infections. This compound could also be further studied for its potential applications in the development of organic electronic devices and as a fluorescent probe for the detection of metal ions. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

The synthesis of 4-fluorobenzaldehyde (1-oxido-4-quinolinyl)hydrazone involves the reaction of 4-fluorobenzaldehyde with quinoline-1-carbohydrazide in the presence of a catalyst. The reaction is carried out under reflux in a solvent such as ethanol or methanol. The resulting this compound is then purified by recrystallization.

Scientific Research Applications

4-fluorobenzaldehyde (1-oxido-4-quinolinyl)hydrazone has been studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, this compound has been investigated for its anticancer, antiviral, and antibacterial properties. This compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the cell cycle. This compound has also been found to have antiviral and antibacterial properties, making it a potential candidate for the development of new drugs.
In material science, this compound has been studied for its potential applications in the development of organic electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). This compound has been found to exhibit good electron transport properties, making it a promising material for the development of these devices.
In analytical chemistry, this compound has been studied for its potential use as a fluorescent probe for the detection of metal ions. This compound has been found to selectively bind to certain metal ions, such as copper and iron, and emit fluorescence upon binding.